(5-Bromo-4-(piperidin-1-yl)pyridin-2-yl)methanol

Specification

• Molecular Formula: C11H15BrN2O
• Molecular Weight: 271.15 g/mol
• IUPAC Name: (5-bromo-4-piperidin-1-ylpyridin-2-yl)methanol
• Standard InChI: InChI=1S/C11H15BrN2O/c12-10-7-13-9(8-15)6-11(10)14-4-2-1-3-5-14/h6-7,15H,1-5,8H2
• Standard InChI Key: VRPLVCJRLDUGAI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=NC(=C2)CO)Br

Introduction

(5-Bromo-4-(piperidin-1-yl)pyridin-2-yl)methanol is a synthetic organic compound with the CAS number 1706433-47-7. It belongs to the class of pyridine derivatives, which are widely studied for their pharmacological properties. The compound's structure includes a pyridine ring substituted with a bromine atom at the 5-position, a piperidine ring at the 4-position, and a methanol group attached to the 2-position of the pyridine ring.

Synthesis and Preparation

The synthesis of (5-Bromo-4-(piperidin-1-yl)pyridin-2-yl)methanol typically involves multi-step reactions starting from pyridine derivatives. The specific synthesis route may vary depending on the availability of starting materials and desired yields. Common methods include nucleophilic substitution reactions to attach the piperidine and methanol groups to the pyridine ring.

Research Findings and Future Directions

Research on pyridine derivatives, including those with piperidine substitutions, continues to uncover new biological activities. For example, compounds with piperidinyl moieties have demonstrated antiproliferative activity against cancer cell lines. Future studies on (5-Bromo-4-(piperidin-1-yl)pyridin-2-yl)methanol could focus on its potential anticancer properties or other therapeutic applications.